![molecular formula C23H29N3O3 B2991185 N-(2,6-Diethyl-phenyl)-2-[2-(1-hydroxy-ethyl)-benzoimidazol-1-yl]-N-methoxymethyl-acetamide CAS No. 314769-77-2](/img/structure/B2991185.png)
N-(2,6-Diethyl-phenyl)-2-[2-(1-hydroxy-ethyl)-benzoimidazol-1-yl]-N-methoxymethyl-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-Diethyl-phenyl)-2-[2-(1-hydroxy-ethyl)-benzoimidazol-1-yl]-N-methoxymethyl-acetamide is a useful research compound. Its molecular formula is C23H29N3O3 and its molecular weight is 395.503. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study investigates the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. The research emphasizes the metabolic pathways leading to potential carcinogenicity, involving complex activation processes. The metabolites studied, such as CDEPA and CMEPA, share structural motifs with the query compound, highlighting the importance of understanding their biotransformation (Coleman et al., 2000).
NMR Study of a Novel Oxadiazole Derivative
This research focuses on the synthesis and NMR characterization of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety. Such studies are crucial for developing new compounds with potential applications in various fields, including material science and pharmacology (Li Ying-jun, 2012).
Synthesis and Pharmacological Studies on Quinoline Derivatives
This paper outlines the synthesis of novel quinoline derivatives with potential biological activities. The methodologies and characterizations discussed could be analogous to the synthesis and application exploration of the compound , offering insights into designing and assessing similar molecules (Bhambi et al., 2010).
Discovery of Benzothiazole-based Receptor Antagonists
The discovery and optimization of benzothiazole-based compounds for receptor antagonism underscore the versatility of similar structures in drug development. Such research demonstrates how modifications of the core structure can lead to significant differences in selectivity and potency (Firooznia et al., 2011).
Properties
IUPAC Name |
N-(2,6-diethylphenyl)-2-[2-(1-hydroxyethyl)benzimidazol-1-yl]-N-(methoxymethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3/c1-5-17-10-9-11-18(6-2)22(17)26(15-29-4)21(28)14-25-20-13-8-7-12-19(20)24-23(25)16(3)27/h7-13,16,27H,5-6,14-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFEQPDFBYXLXSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)N(COC)C(=O)CN2C3=CC=CC=C3N=C2C(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.